Cas no 1185944-99-3 ((2S)-2-amino-3-(2-methyl-1,3-thiazol-4-yl)propanoic acid)

(2S)-2-amino-3-(2-methyl-1,3-thiazol-4-yl)propanoic acid is a non-proteinogenic amino acid derivative featuring a thiazole moiety, which imparts unique biochemical properties. This compound is structurally analogous to natural amino acids, making it valuable in peptide synthesis and medicinal chemistry research. The thiazole ring enhances stability and modulates electronic interactions, facilitating applications in drug design and enzyme inhibition studies. Its chiral (S)-configuration ensures compatibility with biological systems, while the methyl substitution on the thiazole ring influences steric and electronic effects. This compound is particularly useful in developing bioactive molecules, serving as a versatile intermediate for pharmaceuticals targeting neurological and metabolic pathways. High purity and well-defined stereochemistry ensure reproducibility in research applications.
(2S)-2-amino-3-(2-methyl-1,3-thiazol-4-yl)propanoic acid structure
1185944-99-3 structure
Product Name:(2S)-2-amino-3-(2-methyl-1,3-thiazol-4-yl)propanoic acid
CAS No:1185944-99-3
MF:C7H10N2O2S
MW:186.231500148773
CID:5708284
PubChem ID:23600244
Update Time:2025-05-26

(2S)-2-amino-3-(2-methyl-1,3-thiazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • (2S)-2-amino-3-(2-methyl-1,3-thiazol-4-yl)propanoic acid
    • AKOS006319461
    • 1185944-99-3
    • (2S)-2-AMINO-3-(2-METHYL(1,3-THIAZOL-4-YL))PROPANOICACID
    • EN300-1300208
    • SCHEMBL6092562
    • (2S)-2-AMINO-3-(2-METHYL(1,3-THIAZOL-4-YL))PROPANOIC ACID
    • Inchi: 1S/C7H10N2O2S/c1-4-9-5(3-12-4)2-6(8)7(10)11/h3,6H,2,8H2,1H3,(H,10,11)/t6-/m0/s1
    • InChI Key: OXUNPVFCPTYFQO-LURJTMIESA-N
    • SMILES: S1C(C)=NC(=C1)C[C@@H](C(=O)O)N

Computed Properties

  • Exact Mass: 186.04629874g/mol
  • Monoisotopic Mass: 186.04629874g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.9
  • Topological Polar Surface Area: 104Ų

(2S)-2-amino-3-(2-methyl-1,3-thiazol-4-yl)propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1300208-0.05g
(2S)-2-amino-3-(2-methyl-1,3-thiazol-4-yl)propanoic acid
1185944-99-3
0.05g
$1247.0 2023-06-06
Enamine
EN300-1300208-0.1g
(2S)-2-amino-3-(2-methyl-1,3-thiazol-4-yl)propanoic acid
1185944-99-3
0.1g
$1307.0 2023-06-06
Enamine
EN300-1300208-0.25g
(2S)-2-amino-3-(2-methyl-1,3-thiazol-4-yl)propanoic acid
1185944-99-3
0.25g
$1366.0 2023-06-06
Enamine
EN300-1300208-0.5g
(2S)-2-amino-3-(2-methyl-1,3-thiazol-4-yl)propanoic acid
1185944-99-3
0.5g
$1426.0 2023-06-06
Enamine
EN300-1300208-1.0g
(2S)-2-amino-3-(2-methyl-1,3-thiazol-4-yl)propanoic acid
1185944-99-3
1g
$1485.0 2023-06-06
Enamine
EN300-1300208-2.5g
(2S)-2-amino-3-(2-methyl-1,3-thiazol-4-yl)propanoic acid
1185944-99-3
2.5g
$2912.0 2023-06-06
Enamine
EN300-1300208-5.0g
(2S)-2-amino-3-(2-methyl-1,3-thiazol-4-yl)propanoic acid
1185944-99-3
5g
$4309.0 2023-06-06
Enamine
EN300-1300208-10.0g
(2S)-2-amino-3-(2-methyl-1,3-thiazol-4-yl)propanoic acid
1185944-99-3
10g
$6390.0 2023-06-06
Enamine
EN300-1300208-50mg
(2S)-2-amino-3-(2-methyl-1,3-thiazol-4-yl)propanoic acid
1185944-99-3
50mg
$1247.0 2023-09-30
Enamine
EN300-1300208-100mg
(2S)-2-amino-3-(2-methyl-1,3-thiazol-4-yl)propanoic acid
1185944-99-3
100mg
$1307.0 2023-09-30

Additional information on (2S)-2-amino-3-(2-methyl-1,3-thiazol-4-yl)propanoic acid

Introduction to (2S)-2-amino-3-(2-methyl-1,3-thiazol-4-yl)propanoic Acid (CAS No. 1185944-99-3)

(2S)-2-amino-3-(2-methyl-1,3-thiazol-4-yl)propanoic acid, identified by its CAS number 1185944-99-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of amino acids, featuring a unique structural motif that includes a thiazole ring, which is known for its diverse biological activities. The presence of a chiral center at the (2S) configuration adds an additional layer of complexity and interest, making this molecule a subject of extensive study in drug discovery and molecular biology.

The structural framework of (2S)-2-amino-3-(2-methyl-1,3-thiazol-4-yl)propanoic acid consists of an amino group at the second carbon, a propanoic acid side chain at the third carbon, and a substituted thiazole ring attached to the third carbon as well. This arrangement imparts specific chemical and biological properties that make it a valuable candidate for various applications. The thiazole moiety is particularly noteworthy, as it is a core structure found in numerous bioactive molecules, including antibiotics, antifungals, and anti-inflammatory agents.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from thiazole derivatives. The compound (2S)-2-amino-3-(2-methyl-1,3-thiazol-4-yl)propanoic acid has been investigated for its potential role in modulating biological pathways associated with inflammation and infection. Preliminary studies suggest that this molecule may exhibit inhibitory effects on certain enzymes and receptors involved in these processes. Such findings are particularly relevant in the context of emerging infectious diseases and chronic inflammatory conditions.

The stereochemistry of (2S)-2-amino-3-(2-methyl-1,3-thiazol-4-yl)propanoic acid is a critical factor that influences its biological activity. The (S) configuration at the chiral center can significantly alter the molecule's interactions with biological targets, thereby affecting its efficacy and selectivity. Researchers have employed advanced computational methods to predict the binding affinity and orientation of this compound within target proteins. These studies have provided valuable insights into how the structural features of (2S)-2-amino-3-(2-methyl-1,3-thiazol-4-yl)propanoic acid contribute to its biological function.

One of the most compelling aspects of (2S)-2-amino-3-(2-methyl-1,3-thiazol-4-yl)propanoic acid is its potential as a building block for more complex drug candidates. By modifying specific functional groups or incorporating additional pharmacophores, researchers can generate derivatives with enhanced potency or novel mechanisms of action. For instance, studies have explored the use of this compound in designing inhibitors targeting bacterial enzymes essential for survival and pathogenesis. Such efforts are part of broader initiatives to combat antibiotic resistance by developing new classes of antimicrobial agents.

The synthesis of (2S)-2-amino-3-(2-methyl-1,3-thiazol-4-yl)propanoic acid presents unique challenges due to its complex structural features. However, advances in synthetic chemistry have enabled more efficient and scalable production methods. Techniques such as asymmetric synthesis and chiral resolution have been employed to obtain high-purity enantiomerically pure forms of this compound. These methods are crucial for ensuring that the desired stereochemical configuration is maintained throughout the synthetic process.

In addition to its pharmaceutical applications, (2S)-2-amino-3-(2-methyl-1,3-thiazol-4-yl)propanoic acid has potential uses in biochemical research as a probe molecule for understanding enzyme mechanisms and metabolic pathways. Its interaction with various biomolecules can provide insights into how these systems function under normal and pathological conditions. This information is invaluable for developing targeted therapies and diagnostic tools.

The future prospects for (2S)-amino-3-(...)propanoic acid are promising, with ongoing research aimed at elucidating its full spectrum of biological activities and exploring new therapeutic applications. Collaborative efforts between chemists, biologists, and pharmacologists are essential for translating laboratory findings into clinical benefits. As our understanding of molecular interactions continues to evolve, compounds like (S)-...)-...)-...)

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司